1,1,1-Trichloroethane

• IUPAC Name: 1,1,1-trichloroethane
• InChI: InChI=1S/C2H3Cl3/c1-2(3,4)5/h1H3
• InChI Key: UOCLXMDMGBRAIB-UHFFFAOYSA-N
• Canonical SMILES: CC(Cl)(Cl)Cl
• Molecular Formula: C2H3Cl3, Array
• DSSTOX Substance ID: DTXSID0021381
• Molecular Weight: 133.40 g/mol
• Physical Description: 1,1,1-trichloroethane appears as a colorless liquid with a sweet, pleasant odor. May irritate skin, eyes and mucous membranes. In high concentrations the vapors may have a narcotic effect. Nonflammable, but may decompose and emit toxic chloride fumes if exposed to high temperatures. Used as a solvent., Liquid, Colorless liquid with a mild, chloroform-like odor; [NIOSH] Clear colorless liquid with a sweet odor; [Matheson Tri-Gas MSDS], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colorless liquid with a sweet, chloroform-like odor., Colorless liquid with a mild, chloroform-like odor.
• Boiling Point: 165.4 °F at 760 mmHg (NTP, 1992), 74.0 °C, 74 °C, 74.00 °C. @ 760.00 mm Hg, 165 °F
• Flash Point: greater than 200 °F (NTP, 1992), Flash point = none, >200 °F
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992), In water, 1,290 mg/L at 25 °C, Soluble in acetone, benzene, methanol, carbon tetrachloride and ether, Soluble in all common organic solvents and is a very good solvent for fats, paraffins, and other organic compounds., In water, 1,100 mg/L at 25 °C, 1.29 mg/mL at 25 °C, Solubility in water: poor, 0.4%
• Density: 1.31 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.3376 at 20 °C/4 °C, Chlorothene VG Solvent: Freezing Point -36.9 °C; Boiling range at 760 mm Hg 72-88 °C; Density 1.232 g/mL at 20 °C; Specific gravity 1.327 at 20 °C/20 °C, 1.333 at 60 °C/60 °C, 1.320 at 25 °C/25 °C; Heat of vaporization 7.8 kcal/mol at 20 °C, 7.5 kcal/mol at 50 °C, 7.1 kcal/mol at 80 °C (calculated); Dielectric constant at 24 °C 10.0 at 10+3 cps, 7.0 at 10+5 cps, Relative density (water = 1): 1.34, 1.31, 1.34
• Vapor Density: 4.6 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 4.63 (Air = 1), Relative vapor density (air = 1): 4.6, 4.6
• Vapor Pressure: 100 mmHg at 68 °F ; 125 mmHg at 77 °F (NTP, 1992), 124.0 [mmHg], 124 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 13.3, 100 mmHg
• Impurities: 1,2-Dichloroethane, 1,1-dichloroethane, chloroform, carbon tetrachloride, trichloroethylene, 1,1,2-trichloroethane, and vinylidene chloride., Chemical was found by gas chromatography to contain 1,2-dichloroethane, 1,1-dichloroethane, chloroform, carbon tetrachloride, trichloroethylene, 1,1,2-trichloroethane, & vinylidene chloride. /1,1,1-trichloroethane/
• Color/Form: Colorless liquid, Clear liquid at ambient temperature
• CAS No.: 71-55-6, 25323-89-1
• Melting Point: -26.5 °F (NTP, 1992), -30 °C, -30.4 °C, -26.5 °F, -23 °F

Description

Historical Context of Industrial Utilization and Global Distribution of TCA

The industrial ascent of 1,1,1-trichloroethane (B11378) began in the 1950s, primarily as a safer alternative to other more flammable chlorinated solvents. tpsgc-pwgsc.gc.ca Its excellent solvency for a wide range of organic materials and its relatively low toxicity compared to other chlorinated hydrocarbons made it a versatile and popular choice across numerous sectors. wikipedia.org The primary applications of TCA were centered around metal cleaning and degreasing, including cold-cleaning, vapor degreasing, and ultrasonic cleaning of metal parts. nih.govcdc.gov It was highly effective at removing oils, greases, and waxes from manufactured materials. tpsgc-pwgsc.gc.cacdc.gov

Beyond metal cleaning, TCA's utility extended to a variety of other industrial and consumer products. It was a key component in the formulation of adhesives, inks, paints, and coatings. wikipedia.orgnih.gov Furthermore, it found use as a solvent in the electronics industry for cleaning circuit boards and as a photoresist solvent, as an aerosol propellant, a cutting fluid additive, and even in textile processing and as a thinner for correction fluids like Liquid Paper. wikipedia.orgnih.goviarc.fr

Global production of TCA saw a steady increase from its commercial inception. In 1970, the total world production stood at 155,000 tonnes, a figure that burgeoned to a peak of 725,000 tonnes in 1990. nih.goviarc.fr The United States was a major producer and consumer of TCA. In 1989, the largest producers of TCA were the USA, followed by Japan, the UK, Germany, France, Canada, and Brazil. nih.goviarc.fr The demand in the United States peaked in 1989 at 312,000 tonnes. nih.goviarc.fr

Interactive Table: Global and US Production of this compound (in tonnes)

Year	Global Production	US Production
1970	155,000	-
1973	-	245,000
1985	-	394,000
1987	578,000 (demand)	273,000 (demand)
1989	-	312,000 (demand)
1990	725,000	-
1993	301,000	204,000
2009	184,000	-
2014	160,000	-

Evolution of Regulatory Frameworks and International Protocols Addressing TCA Emissions

The widespread use of this compound and its subsequent release into the atmosphere led to growing concerns about its environmental impact. The key turning point in the regulation of TCA came with the discovery of its role in the depletion of the stratospheric ozone layer. Although its ozone-depleting potential is lower than that of chlorofluorocarbons (CFCs), its high production volume made it a significant threat. who.int

This scientific understanding prompted international action, culminating in the inclusion of TCA in the Montreal Protocol on Substances that Deplete the Ozone Layer . Initially signed in 1987, the protocol was later amended to include TCA as a controlled substance. iarc.fr The protocol mandated a phase-out of the production and consumption of TCA for non-essential uses. nih.gov In the United States, the Clean Air Act and its amendments mirrored these international efforts, listing TCA as a Class I ozone-depleting substance. cdc.gov

These regulatory frameworks led to a dramatic decline in the production and use of TCA from its peak in 1990. nih.goviarc.fr The Montreal Protocol stipulated a complete phase-out for most uses by 1996 in developed countries. wikipedia.org "Essential uses," defined as those necessary for health, safety, or the critical functioning of society, were granted exemptions, such as in medical devices and aviation safety testing. nih.gov Following the phase-out, the primary remaining use of TCA became a feedstock for the production of other chemicals, such as hydrofluorocarbons (HFCs), in closed systems that limit atmospheric release. tpsgc-pwgsc.gc.caiarc.fr

Pervasiveness of TCA as an Environmental Contaminant in Anthropogenic Systems

Despite the significant reduction in its production and use, the legacy of this compound's extensive industrial application is its persistent presence in the environment. Its chemical properties, particularly its high volatility, facilitate its widespread distribution. tpsgc-pwgsc.gc.ca The dominant environmental fate of TCA is volatilization into the atmosphere, where it can be transported over long distances. cdc.govindustrialchemicals.gov.au

TCA is a frequently detected contaminant in various anthropogenic systems. It has been identified in at least 797 of the 1,868 hazardous waste sites on the EPA National Priorities List (NPL). cdc.gov Its release into the environment occurred through various pathways, including air emissions from its use as a solvent, discharges from industrial wastewater, and leaching from landfills. iarc.frnih.gov

Once in the environment, TCA can contaminate soil and water. Due to its moderate solubility and ability to adsorb moderately to organic matter, it can migrate from soil into groundwater. tpsgc-pwgsc.gc.ca It has been detected in groundwater, drinking water, and surface water, particularly in industrialized areas. nih.govwho.int In water, it undergoes slow degradation. industrialchemicals.gov.au The persistence of TCA in these systems poses a long-term contamination challenge.

Table: Environmental Presence of this compound

Environmental Medium	Typical Concentration Ranges
Air (Rural/Remote)	0.6 µg/m³ industrialchemicals.gov.au
Air (Urban/Suburban)	2.8 µg/m³ industrialchemicals.gov.au
Air (Source Areas)	6.5 µg/m³ industrialchemicals.gov.au
Groundwater (Europe)	0.04–130 µ g/litre who.int
Drinking Water (USA)	Mean levels of 0.02–0.6 µ g/litre who.int
Surface Water (USA)	Detectable levels of 0.1–3.3 µ g/litre in some systems who.int

Research Significance of this compound in Environmental Science

The environmental journey of this compound has made it a significant subject of research in environmental science. Its well-documented production and emission history, coupled with its atmospheric lifetime of approximately 5-6 years, have allowed scientists to use it as a crucial tracer for verifying global atmospheric models and understanding atmospheric circulation. who.int By comparing modeled concentrations of TCA with actual atmospheric measurements, researchers can refine their understanding of how pollutants are transported and removed from the atmosphere.

Furthermore, the study of TCA's degradation in the atmosphere, primarily through reaction with hydroxyl (OH) radicals, has provided valuable insights into the self-cleaning capacity of the atmosphere. The long-term monitoring of TCA concentrations has been instrumental in estimating the global average concentration of OH radicals, a key oxidizing agent in the troposphere.

The toxicological profile of TCA also remains an area of active research. The International Agency for Research on Cancer (IARC) has classified this compound as "probably carcinogenic to humans" (Group 2A), based on sufficient evidence in experimental animals and limited evidence in humans. iarc.fr This classification underscores the importance of ongoing research into the long-term health effects of exposure to TCA and its breakdown products, contributing to the broader field of environmental toxicology and risk assessment.

Environmental Fate and Transport Mechanisms of 1,1,1 Trichloroethane

Atmospheric Partitioning and Volatilization Dynamics of TCA

1,1,1-Trichloroethane (B11378) is a volatile organic compound (VOC), meaning it readily transitions into a gaseous state. cdc.gov Its high vapor pressure and Henry's Law constant are key physical properties that govern its partitioning into the atmosphere. epa.govnih.gov Once released, it primarily exists in the vapor phase in the ambient atmosphere. nih.gov

The dominant process for the removal of this compound from the atmosphere is its reaction with photochemically-produced hydroxyl radicals. cdc.govregulations.gov However, this process is slow, with an estimated atmospheric lifetime of about 6 years. cdc.govregulations.gov This long lifespan allows for significant atmospheric transport. cdc.gov

While this compound has low water solubility, it can be removed from the air by rain, a process known as washout. cdc.gov However, due to its volatility, any this compound that is deposited in water is expected to rapidly re-volatilize back into the atmosphere. cdc.gov

Key Physicochemical Properties of this compound

Property	Value	Significance
Vapor Pressure	124 mm Hg at 20°C	High value indicates a strong tendency to exist as a gas. cdc.gov
Henry's Law Constant	8 x 10⁻³ to 0.0163 atm·m³/mol	High value signifies rapid volatilization from water and moist soil. epa.govnih.gov
Water Solubility	1,200 - 1,290 mg/L at 25°C	Low to moderate solubility influences its interaction with water bodies. cdc.govtpsgc-pwgsc.gc.ca

Subsurface Transport and Mobility in Soil and Groundwater Systems

When released to land, this compound demonstrates high mobility in soil and has the potential to leach into groundwater. cdc.gov Its movement in the subsurface is influenced by adsorption and desorption processes, as well as its potential to migrate through the soil profile into underlying aquifers.

Adsorption and Desorption Processes in Geological Media

The adsorption of this compound in soil is primarily influenced by the organic carbon content of the soil. epa.gov The mineral content is not a significant factor in its adsorption. epa.gov It has a low soil organic carbon-water (B12546825) partition coefficient (Koc), with measured values ranging from 66 to 151, indicating weak sorption to soil particles. nih.gov This low adsorption contributes to its high mobility in the subsurface. cdc.govcdc.gov

Research has shown that this compound adsorbs strongly to peat moss, less strongly to clay, very slightly to dolomite (B100054) limestone, and not at all to sand. epa.gov The mean Koc range in a silty clay soil and sandy loam soil has been measured to be between 81 and 89. epa.gov The adsorption process is generally considered to be reversible, meaning the compound can also desorb from soil particles back into the soil water or soil gas. psu.edu

Leaching Potentials and Migration Pathways to Aquifers

Due to its high mobility and low adsorption, this compound has a significant potential to leach from the soil and contaminate groundwater. cdc.govepa.gov Spills of sufficient quantity can overcome the residual saturation of the soil and migrate vertically downward through the vadose zone to the water table. epa.gov Once it reaches the groundwater, it can dissolve and move with the groundwater flow, leading to the formation of contaminant plumes. tpsgc-pwgsc.gc.caepa.gov

The presence of this compound in unsaturated soils can act as a long-term source of groundwater contamination. epa.gov Fluctuations in the water table can bring groundwater into repeated contact with the contaminated soil, leading to a continuous release of the chemical into the aquifer. epa.gov Infiltration of precipitation can also contribute to the downward migration of the contaminant. epa.gov The frequent detection of this compound in groundwater at contaminated sites confirms its high leaching potential. epa.govepa.gov

Inter-compartmental Exchange and Global Dispersion Patterns

The physical and chemical properties of this compound facilitate its movement between different environmental compartments, leading to its global distribution.

Long-Range Atmospheric Transport Mechanisms

The long atmospheric lifetime of this compound, estimated to be around 6 years, is a critical factor in its long-range transport. cdc.govregulations.gov This allows the compound to be carried by wind currents over great distances from its original sources. cdc.gov Consequently, this compound has been detected in remote locations, far from any industrial or commercial sources. cdc.gov Its presence in the air over both the northern and southern hemispheres is evidence of its global dispersion. who.int

An estimated 15% of the this compound released into the troposphere is transported to the stratosphere. cdc.govregulations.govwho.int In the stratosphere, it can be broken down by ultraviolet radiation, releasing chlorine atoms that contribute to the depletion of the ozone layer. cdc.govwho.int

Surface Water to Atmosphere Volatilization Fluxes

When this compound is present in surface water, volatilization is a major pathway for its removal and transfer to the atmosphere. cdc.gov Its high Henry's Law constant indicates a strong tendency to move from the aqueous phase to the gaseous phase. epa.gov

The rate of volatilization from water bodies depends on factors such as water depth, turbulence, and temperature. Estimated volatilization half-lives range from hours to days. For example, the half-life for evaporation from rivers is estimated to be between 3 and 29 hours, while for lakes it is between 3.8 and 12 days. epa.gov This rapid volatilization means that this compound does not persist for long periods in surface waters and is readily transferred to the atmosphere, contributing to its atmospheric burden and subsequent long-range transport. epa.govcdc.gov

Atmospheric Chemistry and Stratospheric Impact of 1,1,1 Trichloroethane

Tropospheric Degradation Pathways and Atmospheric Lifetimes

The primary mechanism for the removal of 1,1,1-trichloroethane (B11378) from the troposphere is through oxidation initiated by the hydroxyl radical (HO•). cdc.govwho.intuu.nlclu-in.org The hydroxyl radical, often referred to as the "detergent" of the troposphere, is a highly reactive species that initiates the breakdown of most atmospheric pollutants. uu.nl The reaction with HO• is the most significant transformation process for TCA in the atmosphere, leading to an estimated atmospheric lifetime of about 4.6 to 6 years due to this process alone. cdc.govwho.intnih.gov

The rate constant for the vapor-phase reaction of TCA with photochemically produced hydroxyl radicals has been determined to be 9.50 x 10⁻¹⁵ cm³/molecule-sec at 25°C. nih.gov This relatively slow degradation rate allows a significant fraction of emitted TCA to survive transit through the troposphere. cdc.gov Atmospheric concentrations of HO• vary with location and season, being highest in the humid tropics, which affects the rate of TCA degradation. uu.nlwho.int

The oxidation of this compound in the troposphere leads to the formation of several degradation byproducts. The initial reaction with the hydroxyl radical abstracts a hydrogen atom, leading to the formation of the CCl₃CH₂• radical. Further reactions in the presence of oxygen (O₂) form a peroxy radical (CCl₃CH₂O₂•), which can then react with nitric oxide (NO) or other species.

Key degradation products identified from the atmospheric oxidation of TCA include:

Trichloroacetaldehyde (CCl₃CHO) : Formed through the decomposition of the alkoxy radical (CCl₃CH₂O•). who.int

Trichloroacetic acid (CCl₃COOH) : A subsequent oxidation product of trichloroacetaldehyde. who.int

Hydrochloric acid (HCl) : A final product from the chlorine atoms. who.int

Carbon dioxide (CO₂) : The ultimate oxidation product of the carbon backbone. who.int

Phosgene (COCl₂) : Can be formed as a degradation product at high temperatures, such as during welding operations where TCA is used as a solvent. who.int

In aquatic environments, abiotic degradation through hydrolysis can occur, though it is a slow process with a half-life of 6 months to over a year. nih.govepa.gov This process can yield 1,1-dichloroethene and acetic acid as products. cdc.govwho.int

Hydroxyl Radical (HO•) Initiated Oxidation Reactions.

Stratospheric Transport and Ozone Depletion Potential (ODP) of TCA

Due to its relatively long atmospheric lifetime, a significant portion of the this compound released at the surface is transported from the troposphere into the stratosphere. who.intcdc.gov

It is estimated that approximately 15% of the TCA released into the atmosphere ultimately reaches the stratosphere. cdc.govindustrialchemicals.gov.auwho.intnih.gov Once in the stratosphere, it participates in chemical reactions that lead to the destruction of the ozone layer. cdc.gov The impact of a substance on the ozone layer is quantified by its Ozone Depletion Potential (ODP), which is a relative measure of its effectiveness in destroying ozone compared to a standard reference compound, trichlorofluoromethane (B166822) (CFC-11), which has an ODP of 1.0. industrialchemicals.gov.auepa.gov this compound has an ODP of approximately 0.1 to 0.12. cdc.govindustrialchemicals.gov.aufiveable.me Despite this lower ODP compared to CFCs, its large production volumes prior to regulation made it a significant contributor to ozone depletion. nih.gov

Atmospheric Lifetimes and Ozone Depletion Potential of TCA

Parameter	Value	Reference
Tropospheric Lifetime (vs. HO•)	~6 years	cdc.govwho.int
Stratospheric Lifetime	~39 years	industrialchemicals.gov.au
Overall Atmospheric Lifetime	~5 years	industrialchemicals.gov.auepa.gov
Ozone Depletion Potential (ODP)	0.1 - 0.12	cdc.govindustrialchemicals.gov.au
Fraction Transported to Stratosphere	~15%	cdc.govindustrialchemicals.gov.auwho.int

In the stratosphere, this compound is subjected to much higher energy short-wavelength ultraviolet (UV) radiation than in the troposphere. cdc.govclu-in.org While TCA does not absorb sunlight at wavelengths greater than 290 nm (the wavelengths that reach the troposphere), it does absorb higher-energy UV light present in the stratosphere. nih.gov This absorption of UV radiation leads to the photodecomposition or photolysis of the TCA molecule. industrialchemicals.gov.auwho.intepa.govinchem.org This direct photolysis is the primary degradation pathway for TCA in the stratosphere. clu-in.orgepa.gov

The photolytic reaction breaks the carbon-chlorine bonds within the molecule, which are weaker than the carbon-hydrogen and carbon-carbon bonds.

The most significant consequence of the stratospheric photodegradation of this compound is the release of highly reactive chlorine atoms (Cl•). industrialchemicals.gov.auwho.int These chlorine atoms act as catalysts in a series of reactions that destroy ozone (O₃) molecules, converting them into oxygen (O₂) molecules. fiveable.meharvard.edu

The basic catalytic cycle involving chlorine is as follows:

Cl + O₃ → ClO + O₂

ClO + O → Cl + O₂

In this cycle, a single chlorine atom reacts with an ozone molecule to form chlorine monoxide (ClO) and an oxygen molecule. The chlorine monoxide then reacts with a free oxygen atom (which is present in the stratosphere from the photolysis of O₂ and O₃) to regenerate the chlorine atom. theozonehole.org This regenerated chlorine atom is then free to destroy another ozone molecule. Because the chlorine atom is reformed at the end of the cycle, it can participate in thousands of these ozone-destroying reactions, with a single chlorine atom capable of destroying up to 100,000 ozone molecules before it is eventually removed from the stratosphere. harvard.edutheozonehole.orgnih.gov This catalytic process is what makes chlorine-containing compounds like TCA potent ozone-depleting substances. harvard.edu

Photodegradation Processes in the Stratosphere.

Global Atmospheric Abundance and Temporal Trend Analysis of TCA

The atmospheric abundance of this compound has been monitored globally for several decades. As a purely anthropogenic compound, its concentration in the atmosphere directly reflects its history of production and release. who.int Global production increased steadily from the 1970s, peaking in 1990 at approximately 725,000 tonnes. nih.goviarc.fr

This trend in production and emission was mirrored in atmospheric concentrations. The worldwide average atmospheric concentration of TCA rose from about 0.06 parts per billion (ppb) in 1974 to a peak of about 0.15 ppb in the early 1990s. nih.gov Following the implementation of the Montreal Protocol on Substances that Deplete the Ozone Layer, which mandated a phase-out of TCA production and use starting in 1996, its atmospheric concentrations have declined rapidly. nih.govharvard.eduwikipedia.org By 2000, atmospheric levels had fallen below those first measured in 1978. nih.goviarc.fr

Concentrations have historically been higher in the more industrialized Northern Hemisphere than in the Southern Hemisphere. industrialchemicals.gov.auwho.int However, as global emissions have decreased, this hemispheric difference has become much smaller. industrialchemicals.gov.au

Historical Atmospheric Concentrations of this compound

Year/Period	Location	Concentration (ppt)	Reference
1974	Global Average	~60	nih.gov
1975	Pacific Northwest, USA	87	nih.gov
1980	Pacific Northwest, USA	156	nih.gov
1975	Antarctica	45	nih.gov
1980	Antarctica	102	nih.gov
1978-1990	Global	4.4 ± 0.2% annual increase	nasa.gov
~1991	Global Average (Peak)	~150	nih.gov
Post-1992	Global	Exponential Decline	nih.goviarc.fr

Degradation and Transformation Pathways in Aquatic and Terrestrial Environments

Biotic Transformation Mechanisms of 1,1,1-Trichloroethane (B11378)

Under anaerobic conditions, this compound undergoes reductive dechlorination, a process where chlorine atoms are sequentially removed and replaced with hydrogen atoms. This is a key transformation pathway in contaminated groundwater and soil. frontiersin.orgepa.govtandfonline.comoup.com This biological process is often more relevant for site remediation as impacted groundwater is frequently anoxic.

Specific microorganisms, known as dehalorespirers, are capable of using chlorinated compounds like 1,1,1-TCA as electron acceptors in their metabolic processes. Dehalobacter species have been identified as primary organisms responsible for the reductive dechlorination of 1,1,1-TCA. nih.govasm.org Studies have shown that Dehalobacter populations proliferate during the dechlorination of 1,1,1-TCA, indicating that their growth is dependent on this process. nih.govnih.gov For instance, Dehalobacter strain TCA1 has been shown to couple the degradation of 1,1,1-TCA and its daughter product, 1,1-dichloroethane (B41102) (1,1-DCA), to its growth. nih.gov

Mixed anaerobic microbial cultures containing Dehalobacter and Desulfovibrio species have been shown to effectively dechlorinate 1,1,1-TCA. frontiersin.orgnih.govnih.gov While Dehalobacter growth is directly linked to the dechlorination process, the growth of Desulfovibrio in these consortia appears to be independent of dechlorination. nih.govnih.gov Other microorganisms, such as Clostridium and Methanobacterium species, can also co-metabolically transform 1,1,1-TCA. nih.gov

Table 1: Key Microorganisms in Anaerobic Dechlorination of 1,1,1-TCA

Microorganism	Role in Dechlorination	Citations
Dehalobacter sp.	Primary dehalorespirer, couples growth to dechlorination of 1,1,1-TCA to 1,1-DCA and chloroethane (B1197429).	nih.gov, asm.org, nih.gov
Desulfovibrio sp.	Present in degrading consortia; growth is not dependent on dechlorination.	nih.gov, frontiersin.org, nih.gov
Clostridium sp.	Co-metabolic transformation of 1,1,1-TCA.	ethz.ch, nih.gov
Methanobacterium sp.	Co-metabolic transformation of 1,1,1-TCA.	nih.gov

The anaerobic reductive dechlorination of 1,1,1-TCA proceeds in a stepwise manner, leading to the formation of less chlorinated daughter products. The primary product of the initial dechlorination step is 1,1-dichloroethane (1,1-DCA). frontiersin.orgepa.govoup.comnih.govfrontiersin.org Subsequently, 1,1-DCA can be further dechlorinated to chloroethane (CA). frontiersin.orgepa.govoup.comnih.gov Some studies have documented the complete dehalogenation of these products to ethane (B1197151), although this is often a minor pathway. ethz.ch

For example, a mixed anaerobic microbial culture derived from a contaminated site was able to reductively dechlorinate 1,1,1-TCA to 1,1-DCA and then to chloroethane, but no further. nih.govnih.gov In some cases, under methanogenic conditions, these daughter products, including 1,1,1-TCA itself, can be partially mineralized to carbon dioxide. osti.gov The transformation pathway is a critical consideration at contaminated sites, as the accumulation of daughter products like 1,1-DCA is a key indicator of ongoing natural attenuation. cdc.gov

Table 2: Anaerobic Transformation Pathway of this compound

Parent Compound	Primary Daughter Product	Secondary Daughter Product	Final Product (Minor)	Citations
This compound	1,1-Dichloroethane	Chloroethane	Ethane	frontiersin.org, ethz.ch, epa.gov

While anaerobic degradation is the primary biotic pathway for 1,1,1-TCA, aerobic biodegradation can also occur, though it is generally less efficient and subject to more limitations.

Under aerobic conditions, 1,1,1-TCA is not typically used as a primary growth substrate by microorganisms. Instead, its degradation occurs through co-metabolism, where the enzymes produced to degrade a primary substrate, such as methane (B114726), fortuitously act on 1,1,1-TCA. ethz.ch Methanotrophic bacteria, which utilize methane as their sole source of carbon and energy, are key players in this process. nih.gov

The enzyme responsible for this co-metabolic activity is methane monooxygenase (MMO). dtic.mil Methanotrophs like Methylosinus trichosporium OB3b, when expressing the soluble form of MMO (sMMO), can transform 1,1,1-TCA to 2,2,2-trichloroethanol (B127377). ethz.ch However, the degradation of 1,1,1-TCA by methanotrophs is often slow and incomplete. tandfonline.com Several factors limit the effectiveness of aerobic co-metabolism, including the toxicity of 1,1,1-TCA and its transformation products to the microbial cells, and the competitive inhibition of the MMO enzyme by the primary substrate (methane). nih.gov

The composition and dynamics of the microbial community are critical for the effective biodegradation of 1,1,1-TCA. In anaerobic environments, the presence and activity of specific dehalorespiring bacteria, primarily Dehalobacter, are essential for initiating the degradation cascade. nih.govasm.org The abundance of these organisms can be directly correlated with the rate of dechlorination. nih.gov

Aerobic Biodegradation Potentials and Limiting Factors.

Co-metabolic Degradation by Methanotrophic Consortia.

Natural Attenuation Processes of TCA in Contaminated Sites

Natural attenuation refers to the combination of physical, chemical, and biological processes that, without human intervention, act to reduce the mass, toxicity, mobility, volume, or concentration of contaminants in soil and groundwater. itrcweb.org For this compound, natural attenuation is a viable remedial strategy at some contaminated sites, driven by a combination of the abiotic and biotic degradation pathways. frontiersin.orgnih.gov

The effectiveness of natural attenuation depends heavily on site-specific conditions. The primary degradation pathways contributing to the natural attenuation of TCA are often abiotic, specifically hydrolysis and dehydrochlorination, which produce acetic acid and 1,1-dichloroethene, respectively. clu-in.org While biodegradation of TCA can occur, particularly under anaerobic conditions, it is often a slower process. The presence of daughter products like 1,1-DCE and 1,1-DCA in groundwater is often indicative that natural attenuation processes are occurring. clu-in.org

Integrated Modeling of Natural Attenuation Mechanisms

To assess the potential effectiveness of natural attenuation at a TCA-contaminated site, integrated modeling is often employed. nih.govresearchgate.net This approach combines field data with mathematical models to simulate the transport and fate of the contaminant and its degradation products in the subsurface. nih.govresearchgate.net

These models, such as MODFLOW for groundwater flow and reactive transport models like PHT3D, incorporate various processes including advection, dispersion, adsorption, and chemical and biological reactions. frontiersin.orgresearchgate.net By simulating these processes, models can predict the future behavior of the contaminant plume, estimate the rate of degradation, and help determine if natural attenuation can achieve remedial goals within an acceptable timeframe. nih.govnih.gov

Column studies are often used in the laboratory to determine key parameters for these models, such as adsorption coefficients and degradation rate constants. frontiersin.orgnih.gov For example, a study on a TCA-contaminated site in Shanghai used column experiments to determine a biotic dehydrochlorination rate constant of 0.0045 d⁻¹. nih.govnih.gov This data, when integrated into a reactive transport model, predicted a decrease in the maximum TCA concentration over time, supporting the viability of monitored natural attenuation. nih.govnih.gov

Table 4: Parameters from an Integrated Modeling Study of TCA Natural Attenuation

Parameter	Value	Unit	Significance	Reference
Kinetic parameter of adsorption	0.068	m³/kg	Describes the partitioning of TCA between groundwater and aquifer solids.	nih.govnih.gov
Biotic dehydrochlorination rate constant (kTCA)	0.0045	d⁻¹	Quantifies the rate of biological degradation of TCA.	nih.govnih.gov

Contaminant Hydrology and Subsurface Behavior of 1,1,1 Trichloroethane

Characterization of Dense Non-Aqueous Phase Liquid (DNAPL) Source Zones

When released in sufficient quantities, 1,1,1-trichloroethane (B11378) will migrate downwards through the unsaturated zone and the water table due to its density being greater than water. nih.gov This downward migration can be halted or diverted by layers of low-permeability material, leading to the formation of pools of DNAPL. itrcweb.org The portion of TCA that remains trapped in the pore spaces of the soil or rock as disconnected globules or ganglia is referred to as residual DNAPL. nih.gov This residual DNAPL is immobile under normal groundwater flow conditions but acts as a long-term source of groundwater contamination through slow dissolution. nih.govitrcweb.org

A DNAPL source zone is the subsurface volume containing TCA in either its pooled or residual form. cluin.org This also includes areas where contaminant mass has diffused into the soil or rock matrix. cluin.org Characterizing these source zones is critical for effective remediation design but is notoriously difficult due to the complex and non-uniform distribution of the DNAPL. nih.govitrcweb.org

Standard characterization techniques for volatile organic compounds like TCA are often employed, including vertical profiling and gas chromatography/mass spectrometry (GC/MS). cluin.org Innovative methods such as geophysical techniques (e.g., ground-penetrating radar, electrical resistance tomography), direct push technologies with DNAPL screening tools, and in-situ chemical tracer tests are also used to better delineate the extent and mass of the DNAPL source. itrcweb.org The physical distribution, or "architecture," of the DNAPL significantly impacts its dissolution rate; long, thin ganglia or dispersed globules present a larger surface area and dissolve faster than a concentrated pool. cluin.org

It's important to note that commercial grades of 1,1,1-TCA often contain inhibitors like toluene, 1,4-dioxane, or butylene oxide, which can also impact the subsurface environment and need to be considered during site characterization. cluin.org

Plume Migration Dynamics in Saturated and Unsaturated Zones

Once a DNAPL source zone is established, the slow dissolution of this compound into groundwater creates a dissolved-phase contaminant plume that migrates with the groundwater flow. nih.gov The presence of TCA in the unsaturated zone also serves as a persistent source of groundwater contamination, as infiltrating water can dissolve the compound and carry it down to the water table. epa.gov Fluctuations in the water table can further exacerbate this by repeatedly bringing the saturated zone into contact with contaminated soil. epa.gov

In the unsaturated zone, the high vapor pressure of TCA leads to volatilization, creating a vapor plume in the soil gas. tpsgc-pwgsc.gc.cageosyntec.com This vapor can migrate through the soil and may partition back into the dissolved phase in recharging waters or at the capillary fringe. geosyntec.com

In the saturated zone, the dissolved TCA plume is transported primarily by advection (the bulk movement of groundwater) and dispersion (the spreading of the contaminant due to variations in groundwater velocity). epa.gov The resulting plume can be extensive, as seen in a case study in Shanghai where a TCA-contaminated area was approximately 1000 m by 1000 m. frontiersin.orgfrontiersin.orgnih.gov

Dissolution Kinetics and Mass Transfer from DNAPL Sources

The rate at which this compound dissolves from the DNAPL phase into groundwater is a critical factor controlling the longevity of the source and the concentration of the contaminant plume. mdpi.com This mass transfer process is influenced by several factors, including the DNAPL's solubility, the interfacial area between the DNAPL and the water, and the groundwater flow velocity. mdpi.com

The dissolution of contaminants from a DNAPL source may not always reach the theoretical equilibrium concentration (its aqueous solubility). epa.gov This can be due to the dissolution kinetics being slow relative to the advection of the dissolved phase away from the DNAPL-water interface, especially in areas with high groundwater velocities. epa.gov

For multi-component DNAPLs, which are common at contaminated sites, the effective solubility of each component, including TCA, is reduced in proportion to its mole fraction in the mixture. epa.gov This means that groundwater in direct contact with such a DNAPL will have lower concentrations of TCA than if it were in contact with pure TCA. epa.gov The process of mass transfer is complex and can be influenced by the architecture of the DNAPL source zone, with different configurations leading to varied dissolution rates. cluin.orgmdpi.com

Factors Influencing Groundwater Contamination Extent

The extent of groundwater contamination by this compound is influenced by a combination of the contaminant's properties, the site's hydrogeology, and biogeochemical processes.

Key Factors Influencing TCA Contamination Extent:

Factor	Description
Source Characteristics	The volume, composition, and distribution (architecture) of the DNAPL source zone determine the mass of contaminant available for dissolution and the duration of the contamination source. itrcweb.orgcluin.org A larger, more dispersed source will generally lead to a more extensive plume.
Hydrogeology	Groundwater flow velocity directly impacts the rate of plume migration (advection). epa.gov The hydraulic conductivity of the aquifer materials and the presence of preferential flow paths, such as fractures or more permeable layers, will control the direction and speed of contaminant transport. itrcweb.orgenergy.gov
Sorption	This compound can adsorb to organic carbon in soil and aquifer materials. tpsgc-pwgsc.gc.caepa.gov This process, known as retardation, slows down the migration of the contaminant relative to the groundwater flow. frontiersin.org The soil sorption coefficient (Koc) for TCA is relatively low, suggesting it has high mobility in soils with low organic content. epa.govcdc.gov
Degradation	TCA can undergo both biotic and abiotic degradation in the subsurface. Anaerobic biodegradation can transform TCA into daughter products such as 1,1-dichloroethane (B41102) (1,1-DCA) and chloroethane (B1197429). frontiersin.orgresearchgate.net Abiotic degradation, such as hydrolysis and dehydrohalogenation, can also occur, leading to the formation of 1,1-dichloroethene (1,1-DCE) and acetic acid. cdc.govbattelle.org The rates of these reactions are influenced by factors like pH, temperature, and the presence of specific microorganisms or minerals. researchgate.netbattelle.orgpca.state.mn.us
Diffusion	Contaminant mass can diffuse from more permeable zones into less permeable zones (e.g., clay layers), where it can be stored and later act as a long-term secondary source of contamination through back-diffusion. cluin.orgmdpi.com

Interplay of Hydrogeological Parameters and TCA Transport

The transport of this compound in the subsurface is intricately linked to the hydrogeological parameters of the contaminated site. The following table details some of these key parameters and their influence on TCA migration.

Interactive Table of Hydrogeological Parameters and their Effect on TCA Transport

Hydrogeological Parameter	Influence on TCA Transport
Hydraulic Conductivity	This property of the aquifer material determines how easily groundwater can flow through it. High hydraulic conductivity leads to faster groundwater flow and more rapid advective transport of the dissolved TCA plume. energy.gov Heterogeneities in hydraulic conductivity create preferential flow paths, leading to complex plume shapes.
Groundwater Gradient	The slope of the water table, or hydraulic gradient, is the driving force for groundwater flow. A steeper gradient results in a higher groundwater velocity and faster plume migration. frontiersin.org
Porosity	The amount of void space in the soil or rock affects the volume of water that can be stored and the pathways available for contaminant transport. Effective porosity, which is the interconnected pore space, is the primary control on groundwater flow and contaminant migration. pca.state.mn.us
Fractures	In fractured rock or clay formations, fractures can act as primary conduits for both DNAPL migration and dissolved-phase transport, often leading to much faster and deeper contamination than would be expected in a porous medium. researchgate.net
Stratigraphy	The layering of different geological materials (e.g., sand, silt, clay) significantly influences DNAPL migration and plume development. Low-permeability layers (aquitards) can impede the vertical migration of DNAPL, causing it to spread laterally and form pools. itrcweb.orgenergy.gov

Site-Specific Case Studies of TCA Groundwater Contamination

Real-world examples of this compound contamination illustrate the principles of its subsurface behavior and the challenges associated with its remediation.

Sendai, Japan: An investigation of groundwater pollution around a dry-cleaning shop revealed widespread contamination with this compound. The pollution plume extended downstream in the direction of groundwater flow, with the most contaminated well showing a concentration of 2,150 parts per billion (ppb). The contaminated area exceeding the regulatory standard was estimated to be about 200 meters by 50-70 meters. This case highlights how a localized source can lead to a significant and directionally-influenced contaminant plume.

Shanghai, China: At a contaminated site in Shanghai, the majority of the TCA mass was found at a depth of 2-6 meters, with the contaminated area spanning approximately 1000 meters by 1000 meters. frontiersin.orgnih.gov The highest concentrations of TCA, up to 49.70 mg/L, were detected in the likely source area, indicating the presence of DNAPL. nih.gov Modeling of the site predicted that natural attenuation processes would lead to a decrease in the plume size and concentration over time. frontiersin.orgnih.gov

Dover Air Force Base, Delaware, USA: Leaking underground storage tanks resulted in groundwater contamination with both TCA and trichloroethylene (B50587) (TCE), along with their degradation byproducts. This case demonstrates the co-occurrence of multiple chlorinated solvents and the formation of daughter products through reductive dechlorination in the subsurface.

Belgian Chalky Aquifer: A site contaminated with a mixture of chlorinated aliphatic hydrocarbons was dominated by 1,1,1-TCA. uliege.be Studies at this site showed that TCA was undergoing abiotic degradation through hydrolysis and dehydrohalogenation, which in turn affected the local groundwater hydrochemistry, including the dissolution of calcite from the chalk matrix. uliege.bemdpi.com Maximum TCA concentrations of 7,400 µg/L were recorded. mdpi.com

These case studies underscore the persistence of this compound in the subsurface and the importance of a thorough understanding of site-specific hydrogeology and geochemistry to predict its fate and transport.

Remediation Technologies for 1,1,1 Trichloroethane Contamination

Biological Remediation Strategies

In-Situ Bioremediation and Bioaugmentation Approaches

In-situ bioremediation harnesses the metabolic capabilities of indigenous or introduced microorganisms to degrade contaminants within the subsurface. For 1,1,1-trichloroethane (B11378) (TCA), this often involves stimulating anaerobic reductive dechlorination, a process where microorganisms use the contaminant as an electron acceptor, sequentially removing chlorine atoms. epa.govclu-in.org Bioaugmentation, the introduction of specific microbial cultures to a contaminated site, can enhance the efficiency of this process, particularly when the necessary microorganisms are absent or present in low numbers. epa.govsiremlab.comsiremlab.com

A significant challenge in the bioremediation of sites co-contaminated with TCA and other chlorinated solvents like trichloroethene (TCE) is that TCA can inhibit the reductive dechlorination of TCE. siremlab.comnih.govnih.gov However, studies have shown that co-bioaugmentation with specific microbial cultures can overcome this inhibition. nih.govnih.gov For instance, the use of a TCA-degrading culture alongside a TCE-degrading culture can lead to the sequential degradation of both contaminants. nih.govnih.gov

Electron Donor and Acceptor Amendments for Enhanced Dechlorination

Enhanced reductive dechlorination is a widely applied in-situ bioremediation technology for groundwater contaminated with 1,1,1-TCA. researchgate.net This process involves the addition of an electron donor to the subsurface to stimulate the activity of dechlorinating bacteria. frontiersin.org Common electron donors include simple organic compounds like lactate (B86563), acetate (B1210297), and methanol (B129727), as well as more complex substrates like emulsified vegetable oil. nih.govnih.govresearchgate.net The added organic substrate creates anaerobic conditions by consuming oxygen and other electron acceptors, which in turn promotes the reductive dechlorination of TCA. epa.gov

Under anaerobic conditions, 1,1,1-TCA is reductively dechlorinated to 1,1-dichloroethane (B41102) (1,1-DCA), which is then further dechlorinated to chloroethane (B1197429) (CA) and ultimately to ethane (B1197151). frontiersin.org In this process, the chlorinated compounds serve as electron acceptors for the microorganisms. frontiersin.org Laboratory studies have demonstrated that various electron donors can support the cometabolic transformation of TCA. scispace.com For example, one study found that acetate was a more suitable electron donor than methanol for the transformation of TCA by a methanogenic mixed population, leading to a higher degree of dechlorination to chloroethane. scispace.com Another study used a mixture of methanol, ethanol, acetate, and lactate (MEAL) as an electron donor to support the growth of a TCA-degrading culture. nih.gov Hydrogen can also serve as a sole electron donor for some TCA-degrading microorganisms. nih.gov

The table below summarizes the electron donors and acceptors involved in the enhanced anaerobic dechlorination of 1,1,1-TCA.

Electron Donor	Electron Acceptor	Key Findings
Lactate, Acetate, Methanol	This compound (TCA)	These simple organic compounds can serve as effective electron donors to stimulate the reductive dechlorination of TCA to 1,1-dichloroethane and chloroethane. nih.govscispace.com
Emulsified Vegetable Oil	Perchlorate (B79767), TCA, PCE, TCE	Injection of edible oil substrate created strongly reducing conditions, leading to the degradation of perchlorate and chlorinated solvents. TCA was significantly reduced during passage through the bio-barrier. nih.gov
Hydrogen	This compound (TCA)	Hydrogen can act as a sole electron donor for some specialized 1,1,1-TCA-degrading microbial cultures. nih.gov
Pyruvate	1,1,2-TCA, 1,1,1-TCA, Chloroform	Pyruvate served as an electron donor for the dechlorination of these compounds by Desulfitobacterium sp. strain PR. plos.org

Microbial Community Engineering for TCA Degradation

The successful bioremediation of this compound (TCA) relies heavily on the presence and activity of specific microorganisms capable of its degradation. Microbial community engineering, which includes bioaugmentation with specialized cultures, is a key strategy to ensure efficient cleanup. siremlab.comsiremlab.comnih.gov

Research has identified several key microorganisms involved in the anaerobic reductive dechlorination of TCA. Bacteria from the genus Dehalobacter have been shown to be critical in the metabolic degradation of TCA to 1,1-dichloroethane (1,1-DCA) and subsequently to chloroethane (CA). nih.govnih.govresearchgate.net Studies have demonstrated that the proliferation of Dehalobacter is directly dependent on the dechlorination process. nih.govnih.gov Other bacteria, such as Desulfovibrio, have also been found in TCA-degrading consortia, although their growth may be independent of the dechlorination itself. nih.govnih.gov

In aerobic environments, certain bacteria can cometabolically degrade TCA. For instance, strains of Mycobacterium have been isolated that can degrade TCA in the presence of ethane as a primary carbon source. nih.gov Methane-oxidizing bacteria like Methylosinus trichosporium OB3b and propane-oxidizing bacteria have also demonstrated the ability to degrade TCA. nih.gov

The table below presents key microbial species and consortia involved in the degradation of 1,1,1-TCA and their metabolic pathways.

Microbial Species/Consortium	Metabolic Pathway	Key Findings
Dehalobacter sp.	Anaerobic Reductive Dechlorination	Proliferates during the dechlorination of TCA to 1,1-DCA and CA. Its growth is dependent on the dechlorination process. nih.govnih.govresearchgate.net
Desulfovibrio sp.	Anaerobic	Found in TCA-degrading mixed cultures, but its growth is independent of dechlorination. nih.govnih.gov
Mycobacterium sp. (strains TA5 and TA27)	Aerobic Cometabolism	Degrades TCA in the presence of ethane, producing 2,2,2-trichloroethanol (B127377) as a metabolite. nih.gov
KB-1® Plus (contains Dehalococcoides and Dehalobacter)	Anaerobic Reductive Dechlorination	Successfully remediated a comingled plume of TCA and TCE, with TCA being dechlorinated to chloroethane and ethane. siremlab.comsiremlab.com
Trichococcus, Geobacteraceae, Geobacter, Mucilaginibacter, Arthrobacter	Anaerobic Biodegradation	Identified as part of the bacterial community during the natural attenuation of TCA in groundwater. frontiersin.org

Ex-Situ Bioreactor Systems for Contaminated Water Treatment

Ex-situ bioreactors offer a controlled environment for the biological treatment of water contaminated with chlorinated solvents like this compound. nih.govk-state.edu These systems typically involve pumping contaminated groundwater to an above-ground reactor where conditions are optimized for microbial degradation of the contaminants. maryland.govaf.mil Various types of bioreactors can be employed, including fluidized-bed bioreactors (FBBRs) and packed-bed reactors. scispace.comnih.govk-state.edu

In FBBRs, microorganisms are grown on a support medium, such as sand or granular activated carbon, which is fluidized by the upward flow of the contaminated water. nih.govk-state.edu This design provides a large surface area for biofilm growth and efficient mass transfer of contaminants to the microorganisms, while avoiding the clogging issues that can affect packed-bed reactors. k-state.edu For the treatment of chlorinated ethenes, which are often co-contaminants with TCA, FBBRs have been successfully used by stimulating cometabolism. nih.govk-state.edu This involves adding a primary substrate, like phenol (B47542), to the water to induce the production of enzymes by the bacteria that can also degrade the target contaminant. nih.govk-state.edu

Research has shown that bioreactor systems can be highly effective. For example, a pilot-scale bioreactor seeded with a specific microbial culture (WBC-2) was tested for its ability to treat chlorinated volatile organic compounds (VOCs) from contaminated groundwater. maryland.gov The goal was to determine the optimal operational parameters, such as pH, nutrient levels, and electron donor type, to support the culture and achieve VOC removal below discharge limits. maryland.gov Another study demonstrated the complete transformation of 1,1,1-TCA to chloroethane in a methanogenic packed-bed reactor using acetate and methanol as electron donors. scispace.com

The table below summarizes findings from studies on ex-situ bioreactor systems for treating water contaminated with chlorinated solvents.

Bioreactor Type	Target Contaminants	Key Research Findings
Fluidized-Bed Bioreactor (FBBR)	Trichloroethene (TCE)	A phenol to TCE mass ratio of 75:1 resulted in an average of 60% removal of 0.1 mg/L TCE. Higher phenol loading inhibited TCE degradation. nih.gov
Packed-Bed Reactor	This compound (TCA)	Complete transformation of 10 µM TCA to chloroethane was achieved using acetate and methanol as electron donors in a methanogenic mixed population. scispace.com
Flow-Through Bioreactor	Chlorinated VOCs	Pre-design testing aimed to evaluate the effectiveness of the WBC-2 culture for treating chlorinated VOCs and to determine optimal operational parameters for a larger-scale system. maryland.gov
In-Situ Bioreactor	Chlorinated Solvents	A solar-powered system draws contaminated groundwater and sprays it over mulch. The decomposing mulch releases carbon, supporting microbial growth and the degradation of contaminants. af.mil

Chemical and Physical Remediation Technologies

In-Situ Chemical Oxidation (ISCO) using Advanced Oxidants

In-situ chemical oxidation (ISCO) is a remediation technique that involves injecting strong chemical oxidants directly into the contaminated soil and groundwater to destroy contaminants in place. wikipedia.org This method is effective for a range of organic compounds, including chlorinated solvents like this compound (TCA). wikipedia.orgredox-tech.com Advanced oxidants commonly used for ISCO include permanganate (B83412), persulfate, and Fenton's reagent. wikipedia.org

For TCA, which can be resistant to oxidation, combining ISCO with other technologies can enhance its effectiveness. battelle.org For example, thermally enhanced hydrolysis can be used to transform TCA into more easily oxidizable compounds like 1,1-dichloroethene (1,1-DCE) before the application of an oxidant. battelle.org

Thermally activated persulfate has shown significant promise for the oxidation of TCA. tandfonline.comacs.orgresearchgate.net While TCA degradation is limited at ambient temperatures, it is readily oxidized at elevated temperatures (40-60°C). tandfonline.com The thermal activation of the persulfate anion generates powerful sulfate (B86663) free radicals that can effectively destroy TCA. tandfonline.com Laboratory studies have shown that TCA can be completely oxidized within a few hours at 50°C using thermally activated persulfate. acs.orgresearchgate.net The rate of TCA oxidation is influenced by factors such as temperature, the molar ratio of persulfate to TCA, initial contaminant concentration, and solution pH. acs.orgresearchgate.net Acidic conditions have been found to be more favorable for TCA removal. acs.orgresearchgate.net The presence of other substances in groundwater, such as certain anions and organic matter, can have inhibitory effects on the oxidation process. acs.org

The table below provides an overview of research findings on the in-situ chemical oxidation of 1,1,1-TCA using advanced oxidants.

Oxidant System	Key Findings and Conditions
Thermally Activated Persulfate	Complete oxidation of TCA was achieved in 2 hours at 50°C with a persulfate/TCA molar ratio of 100/1. acs.orgresearchgate.net The reaction rate increases with temperature and persulfate concentration but decreases with higher initial TCA concentrations. acs.orgresearchgate.net
Thermally Activated Persulfate	Pseudo-first-order reaction rate constants for TCA oxidation increased with temperature, with a calculated activation energy of 163.86 ± 1.38 kJ/mole. tandfonline.com
Permanganate	The reaction of TCA with permanganate is slow compared to its reaction with chlorinated ethenes like PCE and TCE. clu-in.org
Sequential Thermal Hydrolysis and Persulfate Oxidation	In-situ heating to enhance hydrolysis of TCA to 1,1-DCE, followed by persulfate injection to oxidize the remaining TCA and byproducts, was an effective remedial strategy for a high-concentration source zone. battelle.org

Peroxide-Activated Persulfate Systems for TCA Degradation.

Soil Vapor Extraction (SVE) and Air Stripping Techniques

Soil vapor extraction (SVE) and air stripping are physical treatment methods used to remove volatile organic compounds (VOCs) like TCA from soil and water, respectively.

Soil Vapor Extraction (SVE) is an in-situ remediation technology for unsaturated (vadose zone) soils. mdpi.com It works by applying a vacuum to the soil, which induces a controlled flow of air and removes volatile and some semi-volatile contaminants. The extracted vapor is then treated above ground. SVE is particularly effective for compounds with high vapor pressure, like TCA. clu-in.orgmdpi.com The effectiveness of SVE is influenced by soil properties such as permeability; higher permeability allows for more effective vapor movement and thus higher removal rates. mdpi.com

Case studies demonstrate the performance of SVE in remediating TCA-contaminated sites. At the Fairchild Semiconductor Corporation Superfund Site, an SVE system removed approximately 16,000 pounds of solvents, including TCA, over 16 months of operation. frtr.gov Similarly, at the Verona Well Field Superfund Site, a full-scale SVE system was the selected remedial alternative for soil contaminated with VOCs, including TCA. clu-in.org

Interactive Data Table: SVE System Performance at Fairchild Superfund Site frtr.gov

Parameter	Value
Contaminants of Concern	1,1,1-TCA, DCE, PCE, Xylene, Freon-113, Acetone, IPA
Duration of Operation	16 months (Jan 1989 - Apr 1990)
Total Contaminant Removed	~16,000 lbs
Volume of Soil Treated	42,000 cubic yards
Total Capital Cost	$2,100,000
Total Operating Cost	$1,800,000
Cost per Cubic Yard	$93
Cost per Pound of Contaminant	$240

Air Stripping is an ex-situ process used to treat contaminated water. epa.gov Water is pumped into the top of a packed tower, while air is blown into the bottom. epa.gov As the water flows down through the packing material, the VOCs volatilize from the water into the air stream, which is then collected and treated. epa.gov Air stripping can remove up to 98% of certain VOCs. epa.gov The efficiency of air stripping depends on the compound's Henry's Law constant, temperature, and the air-to-water ratio used in the tower. journals.co.za While highly effective for many VOCs, it can be less so for compounds with lower volatility, and in some cases may be used as a pre-treatment step before other technologies like granular activated carbon adsorption. journals.co.zanih.gov

Engineered Adsorbent Materials for TCA Removal

Adsorption is a process where contaminants bind to the surface of a material. Engineered adsorbents are materials specifically designed or modified to enhance their capacity for removing specific pollutants like TCA.

Biochar, a carbon-rich material produced from the pyrolysis of biomass, is a common base for engineered adsorbents. mdpi.comnih.gov Its porous structure and large surface area make it an effective adsorbent. mdpi.com Research has shown that biochar has a strong capacity to adsorb TCA, with one study noting a removal efficiency of 84.2% at a specific dosage. nih.gov

To improve performance, biochar is often used as a support for other reactive materials, creating composite adsorbents. For instance, biochar can be combined with zero-valent iron (ZVI) and embedded in a medium like carrageenan to create microspheres. nih.gov These composites combine the adsorptive properties of biochar with the reductive degradation capabilities of ZVI. nih.gov In one study, such a composite material achieved a TCA removal efficiency of 95.68% after 25 days. nih.gov Other modifications include combining biochar with polydopamine-modified iron and polylactic acid, which leverages both advanced adsorption and degradation mechanisms. researchgate.net

Interactive Data Table: Performance of Engineered Biochar Composites for TCA Removal

Adsorbent Material	Target	Removal Efficiency	Study Finding	Citation
Biochar (0.2% w/v)	1,1,1-TCA	84.2%	Adsorption capacity of unmodified biochar.	nih.gov
ZVI-Biochar-Carrageenan Microspheres	1,1,1-TCA	95.68% (after 25 days)	Combines adsorption with biotic and abiotic reductive dechlorination.	nih.gov
PCL-modified Biochar with nZVI + S. putrefaciens	1,1,1-TCA	82.98% (after 360 h)	Synergistic chemical and microbial reductive dechlorination.	mdpi.com
Biochar with ZVI and Soybean Oil Microspheres	1,1,1-TCA	85.79% (after 360 h)	Combines adsorption, chemical reduction, and biochemical dechlorination.	nih.gov

Nanomaterial Applications in Environmental Remediation

Nanoremediation utilizes nanoscale materials, which have a high surface-area-to-volume ratio and high reactivity, to degrade or remove environmental contaminants. tandfonline.com

The most widely studied nanomaterial for TCA remediation is nanoscale zero-valent iron (nZVI) . mdpi.comtandfonline.com nZVI acts as a chemical reductant, degrading TCA through reductive dechlorination. mdpi.com However, nZVI particles have a tendency to agglomerate in water, which can reduce their reactivity and mobility in the subsurface. mdpi.com To overcome this, nZVI is often supported on other materials. tandfonline.com

Biochar is a common support material, enhancing the stability and dispersal of nZVI particles while also adsorbing TCA, thereby increasing contact between the contaminant and the nZVI. mdpi.comnih.gov Bimetallic nanoparticles, such as nickel-iron (Ni/Fe) supported on biochar, have shown even greater reactivity. nih.govresearchgate.net The nickel acts as a catalyst, enhancing the generation of atomic hydrogen from ZVI corrosion, which is the primary agent for TCA reduction. nih.gov Studies have shown that biochar-supported Ni/Fe nanoparticles can achieve a TCA removal efficiency of up to 99.3%. nih.gov Palladium nanoparticles (PdNPs) have also been investigated, demonstrating high catalytic activity and achieving up to 95% removal of TCA during long-term continuous operation. acs.org

Combined Remediation Approaches for Complex Site Challenges

At many contaminated sites, a single remediation technology is insufficient to achieve cleanup goals due to complex geology or the presence of co-contaminants. microbe.comitrcweb.org In these situations, combining multiple remediation approaches can lead to more effective and cost-efficient outcomes. microbe.com

A common strategy is to use an aggressive technology like SVE or in-situ chemical oxidation (ISCO) to address the source zone where contaminant concentrations are highest, followed by a less intensive technology like monitored natural attenuation or bioremediation to manage the dissolved plume. microbe.comitrcweb.org For example, SVE has been used in conjunction with groundwater pump-and-treat systems. frtr.gov

Bioremediation pairs well with other methods. It can be used as a polishing step after chemical or physical treatments have removed the bulk of the contamination. microbe.com Engineered materials also represent a combined approach. For example, composite microspheres containing biochar (adsorbent), ZVI (chemical reductant), and a slow-release carbon source like soybean oil (for bioremediation) can facilitate adsorption, chemical reduction, and enhanced biological degradation simultaneously. nih.govnih.gov This strategy was shown to achieve an 85.79% removal rate for TCA. nih.gov The combination of persulfate (chemical oxidant) with sulfidated nZVI (reductant) has also proven effective for a mixture of chlorinated solvents, achieving high removal rates for co-contaminants like TCE and DCE in real groundwater. mdpi.com Such integrated strategies are often necessary to address the multifaceted challenges of chlorinated solvent contamination. microbe.comregenesis.com

Advanced Analytical Methodologies and Source Identification

Spectroscopic and Chromatographic Techniques for Environmental Monitoring

Environmental monitoring of 1,1,1-trichloroethane (B11378) involves a suite of analytical methods designed for its detection and quantification in various matrices such as air, water, and soil. iarc.fr The primary approach combines a separation technique, most commonly gas chromatography (GC), with a sensitive detector. who.intdnacih.com

For air sampling, the standard procedure involves drawing air through a tube containing an adsorbent material like activated charcoal or a porous polymer. who.intdnacih.com The trapped TCA is then either chemically extracted with a solvent, such as carbon disulfide, or thermally desorbed before being introduced into the GC for analysis. who.intdnacih.com Water samples are typically analyzed using a purge-and-trap system, where inert gas is bubbled through the sample to volatilize the TCA, which is then trapped and concentrated before analysis. who.intvliz.be This technique is highly effective due to its ability to achieve low detection limits. vliz.be

The choice of detector for the gas chromatograph depends on the required sensitivity and selectivity. Common detectors include the flame ionization detector (FID), electron capture detector (ECD), and mass spectrometer (MS). who.int While FID and ECD are robust and sensitive, mass spectrometry provides the highest degree of certainty in identification by furnishing structural information about the analyte. who.intgcms.cz Infrared (IR) spectroscopy has also been used, particularly for analyzing air samples collected in gas bags, though it can be prone to interference from other compounds. dnacih.com

Gas chromatography combined with mass spectrometry (GC-MS) stands as a definitive and widely adopted method for the quantification of this compound in environmental samples. who.intnih.gov This technique offers excellent sensitivity and specificity, allowing for the reliable identification and measurement of TCA even in complex matrices containing numerous other organic compounds. gcms.cz

The process begins with the separation of volatile organic compounds (VOCs) from the sample matrix, often using a purge-and-trap system for aqueous samples or thermal desorption for air and soil samples. who.intvliz.be The separated compounds are then introduced into the GC, where they are further separated based on their boiling points and interaction with the chromatographic column. dnacih.com As each compound, including TCA, elutes from the column, it enters the ion source of the mass spectrometer. There, it is fragmented into a unique pattern of ions. The mass spectrometer then separates these fragments based on their mass-to-charge ratio, creating a mass spectrum that serves as a chemical "fingerprint." gcms.cz

By comparing the retention time from the GC and the mass spectrum from the MS with those of a known this compound standard, analysts can confirm the compound's identity with a high degree of confidence. epa.gov Quantification is achieved by measuring the response of a characteristic ion and comparing it to a calibration curve generated from standards of known concentrations. nih.gov The U.S. Environmental Protection Agency (EPA) has established standardized GC-MS methods, such as EPA Method 8260C, for the analysis of volatile organic compounds, including this compound, in various matrices. epa.govepa.gov These methods provide detailed procedures to ensure data quality and comparability across different laboratories. epa.gov The detection limit for TCA in water using GC-MS can be as low as 0.3 µg/L. who.int

Table 1: Example GC-MS Analytical Conditions for this compound Analysis

Parameter	Condition	Reference
Sample Introduction	Purge and Trap / Headspace	nih.govnih.gov
Column	SH-I-624 Sil MS (or equivalent)	gcms.cz
Carrier Gas	Helium or Ultrapure Nitrogen	dnacih.comfrontiersin.org
Injector Temperature	240°C	frontiersin.org
Oven Temperature Program	Isothermal (e.g., 75°C) or Programmed Ramp	frontiersin.org
Detector	Mass Spectrometer (MS)	epa.gov
MS Mode	Scan or Selected Ion Monitoring (SIM)	vliz.be

Field-Scale Monitoring Strategies and Data Interpretation

Implementing the advanced analytical methodologies described above at a field scale requires a robust monitoring strategy and careful data interpretation. The goal is to collect representative samples and build a dataset that can accurately characterize the extent of contamination, identify sources, and assess the performance of natural or engineered remediation. dtic.mil

A typical field-scale monitoring strategy begins with a thorough site characterization to understand the hydrogeology and the initial distribution of this compound and its potential degradation products. frontiersin.org A network of monitoring wells is strategically placed to track the contaminant plume from the source area to its downgradient extent. frontiersin.org Regular sampling campaigns are conducted to collect groundwater for analysis. frontiersin.org

Data interpretation often involves integrating multiple lines of evidence. Concentration data for TCA and its daughter products (like 1,1-DCA) provide a primary indication of transformation. frontiersin.org However, concentration decreases alone can be ambiguous, as they may result from dilution or dispersion. researchgate.net This is where CSIA provides critical, complementary information. An observed enrichment in heavy isotopes (e.g., ¹³C and ³⁷Cl) in the remaining TCA provides direct evidence of destructive processes.

At complex sites, data interpretation may involve the use of transport and degradation models. frontiersin.orgnih.gov These models can incorporate concentration and CSIA data to simulate plume behavior, estimate degradation rates, and help delineate contributions from different sources. nih.gov By combining spatial chemistry patterns, biodegradation indicators, and multi-element CSIA, a comprehensive and defensible conceptual site model can be developed to guide remediation decisions. tandfonline.com

Global Policy Responses and Socio Environmental Implications

Effectiveness of the Montreal Protocol in Phasing Out TCA Production and Consumption

The Montreal Protocol on Substances that Deplete the Ozone Layer stands as a landmark international treaty designed to protect the ozone layer by phasing out the production and consumption of ozone-depleting substances (ODS). wikipedia.orgunep.org Initially signed in 1987, the protocol has undergone several revisions to accelerate the phase-out of various harmful chemicals. wikipedia.org In 1990, recognizing its contribution to ozone depletion, 1,1,1-trichloroethane (B11378) (TCA) was added to the list of controlled substances under the protocol. canada.ca

The regulations established a clear timeline for the reduction and eventual elimination of TCA. For developed countries (non-Article 5 Parties), the phase-out schedule stipulated a freeze in production and consumption at 1989 levels by January 1, 1993, followed by a 50% reduction by January 1, 1994, and a complete phase-out by January 1, 1996, with possible exemptions for essential uses. canada.caunep.org Developing countries (Article 5 Parties) were granted a longer grace period, with a freeze set for 2003, a 30% reduction by 2005, a 70% reduction by 2010, and a final phase-out by January 1, 2015. unep.orgindustrialchemicals.gov.au A multilateral fund was also established to assist developing countries in meeting their phase-out obligations. uia.org

The effectiveness of the Montreal Protocol in curbing TCA has been remarkable and is clearly evidenced by atmospheric data. wikipedia.orgnih.gov Global atmospheric concentrations of TCA, which peaked around 1992, declined rapidly throughout the 1990s and beyond. nih.govwho.int By the year 2000, atmospheric levels had fallen below those first measured in 1978. who.int Data from the Advanced Global Atmospheric Gases Experiment (AGAGE) shows a substantial and steady decline in TCA concentrations across various global monitoring stations since the protocol's implementation. wikipedia.orgnih.gov This sharp decrease in atmospheric abundance serves as a direct indicator of the success of the protocol's controls on production and emissive uses worldwide. uia.orgnih.gov The widespread adoption and implementation of the protocol have been hailed as a triumph of international cooperation for environmental protection. wikipedia.org

Analysis of Global Production and Usage Trends Post-Phaseout

Following the enforcement of the Montreal Protocol, global production and consumption of this compound for emissive uses plummeted. World production, which reached a high of 725,000 tonnes in 1990, fell dramatically in subsequent years. who.int By 1996, production and use for most applications were banned in developed countries. wikipedia.org Consequently, the worldwide average atmospheric concentration of TCA began a rapid decline. nih.gov

Despite the successful phase-out for emissive applications, TCA has not been completely eliminated from industrial use. cdc.gov A significant exemption under the Montreal Protocol allows for the continued production of ODS, including TCA, for use as a chemical feedstock in the synthesis of other chemicals, such as hydrofluorocarbons (HFCs) and hydrochlorofluorocarbons (HCFCs). industrialchemicals.gov.auunep.org For instance, in 2007, approximately 78,000 tonnes of TCA were produced in the USA, with over 98% of this volume used as a chemical intermediate. industrialchemicals.gov.au This use is permitted because the TCA is consumed and transformed during the manufacturing process, theoretically minimizing emissions. unep.org

However, studies have indicated that emissions continue to occur, albeit at levels significantly lower than the pre-phase-out era. nih.govcdc.gov Research based on atmospheric measurements has, at times, suggested that emissions, particularly from regions like Europe and the United States, were higher than official estimates based on reported consumption, pointing to potential fugitive emissions from industrial processes or legacy sources. cdc.govnih.gov While global emissions have decreased substantially, these findings highlight the ongoing challenge of monitoring and controlling all sources of this potent chemical. nih.gov

Global Production of this compound (1970-2014)

This table illustrates the trend in the global production of this compound, showing a peak in 1990 followed by a steep decline after the implementation of the Montreal Protocol.

Year	Production (tonnes)
1970	155,000
1990	725,000
1993	301,000
2009	184,000
2014	160,000

Source: Midgley & McCulloch, 1995; Marshall & Pottenger, 2016. who.int

Research on Environmentally Compatible Alternatives and Substitution Technologies

The phase-out of this compound necessitated a significant research and development effort to find suitable alternatives for its myriad industrial applications, particularly in solvent cleaning and degreasing. nmfrc.org The ideal replacement needed to match TCA's excellent solvency and performance without sharing its ozone-depleting properties. wikipedia.orgnmfrc.org The U.S. Environmental Protection Agency's (EPA) Significant New Alternatives Policy (SNAP) program was established to evaluate and approve substitutes for ODS. nmfrc.orgrelspec.com

A range of alternatives has been identified and implemented, with varying degrees of success and applicability:

Other Chlorinated Solvents: In the short term, some users transitioned to other chlorinated solvents like trichloroethylene (B50587) (TCE), perchloroethylene (PCE), and methylene (B1212753) chloride. nmfrc.org These solvents share many of TCA's advantageous properties, such as non-flammability and high solvency, and are not ozone-depleting. nmfrc.org However, they come with their own health and environmental concerns, including classification as probable human carcinogens in the case of TCE and PCE. nmfrc.orgtandfonline.com The phase-out of TCA notably led to a resurgence in the use of TCE for metal degreasing. wikipedia.org

Aqueous Cleaning Systems: These systems use water-based detergents (saponifiers) and mechanical energy (high-pressure sprays) to clean parts. unt.eduepa.gov Companies like Lockheed Martin successfully replaced dozens of vapor degreasers using TCA and CFC-113 with aqueous and semi-aqueous systems. epa.gov While environmentally safer, aqueous systems may require significant changes to manufacturing processes and equipment. dtic.mil

Terpene-Based Solvents: Terpenes, such as d-limonene derived from citrus rinds, have emerged as effective, biodegradable, and non-toxic alternatives. nasa.gov The EPA has endorsed terpenes as replacements for ODS. nasa.gov Products like Prepsolv™, a terpene-based agent, have been developed to offer high solvency with low residue, making them suitable for precision cleaning in industries like aerospace. unt.edunasa.gov

Other Solvent Technologies: Various other chemical formulations have been developed as "drop-in" replacements. For example, EnTron™, a non-flammable solvent, has physical properties and cleaning performance nearly identical to TCA but without the ozone-depleting effects, and it is approved under the SNAP program. relspec.com Hydrochlorofluorocarbons (HCFCs) were also used as transitional substitutes, but they are also being phased out under the Montreal Protocol due to their own, albeit lower, ozone-depleting potential. wikipedia.orgtandfonline.com

The transition away from TCA spurred innovation, leading to a wider array of cleaning technologies. The choice of an alternative is often a complex decision, balancing performance requirements, material compatibility, cost, and health and environmental impacts. dtic.mil

Comparison of this compound and an Alternative Solvent (EnTron™)

This table compares key physical properties of this compound with a modern, environmentally acceptable alternative, illustrating the success in developing effective substitutes.

Physical Property	EnTron™	This compound (TCA)
Boiling Point	160°F / 71°C	165°F / 74°C
Flash Point	None	None
Kauri-Butanol (KB) Value	129	124
Specific Gravity (25°C)	1.31	1.32
Ozone Depletion Potential	Acceptable under SNAP	0.12

Source: Reliance Specialty Products. relspec.com

Modeling and Predictive Simulations in 1,1,1 Trichloroethane Research

Groundwater Flow and Contaminant Transport Modeling

The movement of 1,1,1-trichloroethane (B11378) through subsurface environments is a complex process governed by the physical flow of groundwater and the chemical interactions of the contaminant. uliege.be Groundwater flow and contaminant transport models are essential for understanding and predicting the migration of TCA plumes. nih.gov These hydrogeologic models have become powerful tools for simulating contaminant transport at intricate sites. frontiersin.org

In a study of a Belgian chalky aquifer contaminated with a mixture of chlorinated aliphatic hydrocarbons dominated by this compound, a plume-scale groundwater flow and solute transport model was developed using the FEFLOW (Finite Element Subsurface Flow and Transport Simulation System). uliege.be This model considered advection and dispersion of a conservative solute, with the fissured chalk medium being treated as an equivalent porous medium. uliege.be Hydraulic conductivity and dispersivity values for the model were derived from field data obtained through pumping and tracer tests. uliege.be

Another investigation in Shanghai utilized the Visual MODFLOW software to analyze the spatial and temporal distribution of TCA in shallow groundwater. frontiersin.orgfrontiersin.org This software is capable of analyzing field-scale transport and biodegradation processes, which is vital for the evaluation, design, and implementation of effective remediation strategies for contaminated groundwater. frontiersin.org For a specific site, a 3D groundwater flow model was established using a quadratic mesh with a discretization of 1.0 m, and boundary conditions were set based on measured water table data. frontiersin.org

A study at the Gratuity Road site in Groton, Massachusetts, also employed computational models to reconstruct and predict exposure to TCA and other contaminants. nih.gov These environmental transport models used numerical methods to approximate the equations governing groundwater flow and contaminant transport, providing the necessary spatial and temporal data for exposure analysis. nih.gov

Modeling Software/System	Application in TCA Research	Key Parameters Considered
FEFLOW	Plume-scale groundwater flow and solute transport modeling in a chalky aquifer. uliege.be	Advection, dispersion, hydraulic conductivity, dispersivity. uliege.be
Visual MODFLOW	Analysis of spatial and temporal distribution of TCA in shallow groundwater; evaluation and design of remediation strategies. frontiersin.orgfrontiersin.org	3D groundwater flow, transport and biodegradation processes. frontiersin.orgfrontiersin.org
Custom Computational Models	Reconstruction and prediction of exposure to TCA by simulating groundwater flow and contaminant transport. nih.gov	Equations of groundwater flow and contaminant transport. nih.gov

The evolution of a this compound (TCA) plume in the subsurface is simulated using various numerical methods that solve the governing equations of fluid flow and solute transport. These methods provide a framework for predicting the future extent and concentration of the contaminant plume. frontiersin.orgnih.gov

One common approach is the use of finite element methods, as implemented in software like FEFLOW. uliege.be In a study of a TCA-contaminated chalk aquifer, the Galerkin finite-element method with triangular elements and linear basis functions was applied to solve the vapor flow equation with implicit time-weighting and the vapor and aqueous transport equations using the Crank-Nicolson time-weighting scheme. epa.gov

Finite difference methods are also widely used, often implemented in codes like MT3D, which is part of the Visual MODFLOW software suite. frontiersin.org In a study of a TCA-contaminated site in Shanghai, the MT3D code was used in a 3D mode to analyze the migration and transformation of TCA, with the groundwater velocity field from the flow model serving as an input. frontiersin.org

A two-dimensional reaction model, named C1, was specifically developed to predict the multi-path chain kinetic reaction of 1,1,1-TCA in permeable reactive bio-barriers (Bio-PRBs). nih.gov This model was shown to be capable of predicting the breakthrough time of TCA and evaluating the retardation performance of the Bio-PRBs. nih.gov The simulation results from model C1 highlighted that microbial immobilization could significantly enhance the remediation performance of Bio-PRBs. nih.gov

Sensitivity analyses conducted with these numerical models have shown that the shape and spread of a vapor plume are particularly sensitive to boundary conditions at the ground surface and the permeability of the geologic material. epa.gov These simulations are critical for understanding how factors like an impermeable surface cover could influence the flux of contaminants to an aquifer. epa.gov

Reactive transport models are advanced computational tools that simulate the physical movement of contaminants like this compound (TCA) while also accounting for the chemical and biological reactions that lead to their degradation. uliege.befrontiersin.org These models are crucial for accurately assessing the potential for natural attenuation and for designing effective remediation strategies. uliege.be

In the study of the Belgian chalky aquifer, the primary transport model was enhanced by incorporating the observed degradation reactions of TCA, mainly hydrolysis and dehydrohalogenation, along with calcite dissolution. uliege.be This was achieved by coupling the FEFLOW transport model with the geochemical program PHREEQC using a specialized plugin. uliege.be This integrated model allowed for a more accurate evaluation of TCA's natural attenuation under the specific site and hydrochemical conditions. uliege.be

Similarly, a study in Shanghai employed a reactive transport model to investigate the natural attenuation of TCA. frontiersin.orgnih.gov The model was based on the advection-dispersion-reaction equation and utilized kinetic parameters for adsorption and biotic dehydrochlorination that were determined from laboratory column experiments. frontiersin.orgnih.gov The kinetic parameter for adsorption was found to be 0.068 m³/kg, and the rate of biotic dehydrochlorination of TCA was determined to be 0.0045 per day. frontiersin.orgnih.gov The model predicted a significant decrease in the contaminant plume over a five-year period, with the maximum TCA concentration dropping to 280 µg/L. frontiersin.orgfrontiersin.org

A multi-path chain kinetic reaction model, C1, was developed to specifically predict the evolution of TCA and its degradation products within permeable reactive bio-barriers. nih.gov This model revealed significant differences in the evolution of the contaminant plume and its daughter products—such as 1,1-dichloroethane (B41102), 1,1-dichloroethene, chloroethane (B1197429), and vinyl chloride—depending on whether the microorganisms responsible for degradation were free or immobilized. nih.gov

The development of such reactive transport models, which can include complex reaction networks, is essential for moving beyond simple transport predictions to a more holistic understanding of contaminant fate. nih.gov

Kinetic Parameter	Value	Context
Adsorption of TCA	0.068 m³/kg	Determined from column experiments for a reactive transport model of a contaminated site in Shanghai. frontiersin.orgnih.gov
Biotic Dehydrochlorination of TCA	0.0045 d⁻¹	Determined from column experiments for a reactive transport model of a contaminated site in Shanghai. frontiersin.orgnih.gov

Numerical Methods for Simulating TCA Plume Evolution.

Atmospheric Chemistry Models for Predicting Global Distribution

Atmospheric chemistry models are crucial for understanding the global distribution, lifetime, and environmental impact of this compound (TCA). uu.nlindustrialchemicals.gov.aucopernicus.org These models simulate the complex chemical and physical processes that govern the fate of TCA once it is released into the atmosphere. industrialchemicals.gov.au

A standard multimedia partitioning (fugacity) model at Level III predicts that if TCA is released solely to the atmosphere, approximately 99.8% of the chemical will remain in the air. industrialchemicals.gov.au The dominant transformation process for TCA in the troposphere is its reaction with photochemically-produced hydroxyl (OH) radicals. cdc.gov The estimated atmospheric lifetime for this process is about 6 years. cdc.gov This relatively long lifetime allows for about 15% of the released TCA to be transported to the stratosphere. cdc.govwho.int

Chemistry transport models are used to simulate the distribution of OH radicals and their changes over time. uu.nl Seventeen different global models, as part of the Atmospheric Chemistry and Climate Model Intercomparison Project (ACCMIP), were used to analyze changes in OH concentration and methane (B114726) lifetime from preindustrial times to the present day. copernicus.org These models rely on emissions inventories for various compounds, including TCA, to simulate atmospheric composition. copernicus.org

Measurements of TCA in the atmosphere, conducted through programs like the Atmospheric Lifetime Experiment (ALE), the Global Atmospheric Gases Experiment (GAGE), and the Advanced Global Atmospheric Gases Experiment (AGAGE), provide essential data for constraining and validating these models. uu.nlcopernicus.org By comparing model outputs with long-term observational data of TCA, scientists can infer trends and variability in the global abundance of OH radicals, which are the primary sink for many greenhouse gases and pollutants. uu.nlcopernicus.org

Development of Predictive Tools for Remediation Outcome Assessment

Predictive tools are essential for evaluating and optimizing the performance of remediation strategies for sites contaminated with this compound (TCA). nih.govclu-in.orgresearchgate.net These tools, often in the form of analytical or numerical models, help in designing cost-effective remediation plans and in forecasting the long-term outcomes of different treatment approaches. researchgate.netmdpi.com

One such tool is the Probabilistic Remediation Evaluation Model for Chlorinated Solvents (PREMChlor). researchgate.net This model was used to evaluate the performance of various remediation scenarios for groundwater contaminated with TCA, considering different combinations of source removal and plume treatment. researchgate.net The results from this model indicated that natural attenuation alone would be insufficient to control a dissolved TCA plume within the site boundaries, with the plume duration exceeding 60 years. researchgate.net The model also showed that even with 20-80% source removal, the plume would still migrate beyond the site. researchgate.net This demonstrates the utility of such tools in assessing the necessity of more aggressive remediation efforts.

A two-dimensional reaction model, C1, was developed specifically to predict the evolution of TCA and its daughter products in permeable reactive bio-barriers (Bio-PRBs). nih.gov This model serves as a predictive tool to evaluate the performance of this in-situ remediation technique. nih.gov The model demonstrated that immobilizing the microorganisms within the barrier significantly improves the remediation performance compared to having free-growing microbes. nih.gov Furthermore, the model can be used to optimize the design of Bio-PRBs for real-world applications, for instance, by calculating the necessary width of the barrier to meet safety standards for potable water. nih.gov

The development and application of these predictive tools are part of a broader trend towards performance-based management of complex contaminated sites. itrcweb.org By establishing a baseline and using performance models, stakeholders can set interim objectives and track the progress of a remediation project, allowing for adaptive management and more efficient and effective cleanup. itrcweb.org Analytical models and probabilistic methods have proven to be very useful for optimizing the design of remediation strategies at sites contaminated with substances like TCA. researchgate.net

Conclusion and Future Research Directions

Summary of Key Research Findings on 1,1,1-Trichloroethane (B11378)

This compound (TCA), a synthetic chemical, was once a widely used industrial solvent for metal degreasing and as a component in various consumer products. who.intwikipedia.org Research has established that there are no natural sources of this compound; its presence in the environment is entirely due to human activities. who.intnaturvardsverket.se The primary route of environmental release is through air emissions during its production and use, as well as from landfills. epa.govcdc.gov

Key research findings highlight its environmental persistence. With an atmospheric lifetime of approximately 5 to 6 years, TCA is subject to long-range transport, making it a ubiquitous environmental contaminant. who.intwikipedia.org In the atmosphere, it undergoes degradation through interaction with photochemically-produced hydroxyl radicals. cdc.gov A significant portion, estimated to be around 15%, is transported to the stratosphere, where it contributes to ozone layer depletion. who.intnaturvardsverket.se

In aquatic environments, volatilization is the main removal process. who.int TCA is mobile in soils and can migrate to groundwater, where it has been detected in contaminated sites. who.intwho.int While it has low biodegradability under aerobic conditions, anaerobic biodegradation can occur, albeit slowly. cdc.gov Under anaerobic conditions, it can be reductively dechlorinated to 1,1-dichloroethane (B41102) and chloroethane (B1197429). epa.govnih.gov Abiotic degradation can also lead to the formation of 1,1-dichloroethene and acetic acid. who.intnih.gov

The production and use of this compound have been significantly curtailed under the Montreal Protocol due to its ozone-depleting properties. wikipedia.orgiarc.fr This has led to a substantial decline in its atmospheric concentrations. wikipedia.org

Remaining Knowledge Gaps in TCA Environmental Behavior and Remediation

Despite decades of research, significant knowledge gaps persist regarding the environmental behavior and remediation of this compound (TCA). A primary area of uncertainty lies in the complete understanding of its degradation pathways and the factors controlling them. While reductive dechlorination under anaerobic conditions is a known pathway, the rates and extents can be highly variable and site-specific. researchgate.net The complete dechlorination to benign end-products like ethane (B1197151) is often not achieved, with the potential accumulation of more toxic daughter products such as 1,1-dichloroethene and vinyl chloride. researchgate.netevonik.com

Further research is needed to elucidate the synergistic and inhibitory effects of co-contaminants commonly found with TCA, such as chlorinated ethenes. nih.govresearchgate.net For instance, trichloroethene (TCE) has been shown to inhibit the degradation of TCA in some microbial cultures. researchgate.net The role of naturally occurring materials, like iron-bearing minerals, in the abiotic degradation of TCA and its interaction with microbial processes is another area requiring more in-depth investigation. researchgate.net

From a remediation standpoint, while several technologies show promise, their effectiveness for TCA can be limited. The efficiency of in-situ bioremediation can be hampered by the slow degradation rates and the accumulation of harmful byproducts. epa.govresearchgate.net The long-term performance and potential unintended consequences of various in-situ chemical oxidation (ISCO) and in-situ chemical reduction (ISCR) technologies for TCA-contaminated sites are not fully understood. evonik.com A significant challenge remains in developing robust and cost-effective remediation strategies that can achieve complete detoxification of TCA in complex subsurface environments. researchgate.netfrontiersin.org There is also a lack of comprehensive field-scale studies demonstrating the long-term success of enhanced remediation techniques specifically for TCA. researchgate.net

Emerging Research Avenues in Advanced Characterization and Treatment

Emerging research in the characterization and treatment of this compound (TCA) is focusing on more sophisticated and effective approaches. In the realm of site characterization, advanced analytical methods are being developed for more precise quantification and monitoring. While gas chromatography (GC) coupled with various detectors remains a standard, there is a continuous drive for methods with lower detection limits and the ability to analyze complex matrices. nih.govnih.gov Isotope analysis is an emerging tool to track the fate and degradation pathways of TCA in the environment, helping to distinguish between different degradation mechanisms (biotic vs. abiotic). acs.org

On the treatment front, innovative in-situ remediation technologies are a key research focus.

Enhanced Bioremediation: Research is ongoing to identify and cultivate microbial consortia that can more effectively and completely degrade TCA to non-toxic end products. nih.govresearchgate.net This includes bioaugmentation, which involves introducing specific microorganisms to contaminated sites. nih.gov

In-Situ Chemical Oxidation (ISCO): Advanced oxidation processes (AOPs) are being investigated for their efficacy in destroying TCA. This includes the use of thermally activated persulfate, which has shown to be effective in oxidizing TCA. acs.org Other oxidants like ozone and Fenton's reagent are also being optimized for in-situ applications. clu-in.org

In-Situ Chemical Reduction (ISCR): The use of zero-valent iron (ZVI) and other reducing agents to promote the reductive dechlorination of TCA is an active area of research. frontiersin.org

Thermal Treatment: In-situ thermal technologies, such as electrical resistance heating and steam injection, are being explored to enhance the volatilization and subsequent removal of TCA from the subsurface, particularly in low-permeability soils. epa.gov

Combined Remedies: There is growing interest in combining different treatment technologies, such as coupling ISCO with bioremediation, to overcome the limitations of single-technology approaches and achieve more complete and cost-effective cleanup. evonik.com For instance, a synergistic approach using a membrane biofilm reactor (MBfR) has been explored for the concurrent removal of TCA and co-contaminants like 1,4-dioxane. dtic.mil

These emerging research avenues aim to provide more efficient and sustainable solutions for the management of TCA-contaminated sites.

Policy-Relevant Research for Legacy Contaminants

Research on legacy contaminants like this compound (TCA) is crucial for informing and refining environmental policies. A key area of policy-relevant research is the long-term monitoring of these substances in various environmental compartments to assess the effectiveness of international agreements like the Montreal Protocol. wikipedia.orgnaturvardsverket.se Continuous monitoring of atmospheric concentrations, as well as levels in groundwater and surface water, provides essential data to track the decline of these chemicals and identify any unexpected sources or trends. who.intacs.org

Furthermore, research into the fate and transport of legacy contaminants in complex environmental systems, such as the Great Lakes, helps in understanding their persistence and potential for remobilization. acs.orgresearchgate.net This information is vital for developing effective, long-term management strategies for large, contaminated ecosystems.

The study of "contaminants of emerging concern" (CECs) that are often associated with legacy pollutants is another critical research area. For example, 1,4-dioxane, a stabilizer for TCA, is a hydrophilic compound that can persist in groundwater even after remediation efforts for TCA have been completed. nih.gov Research into the occurrence, fate, toxicity, and treatment of such associated compounds is necessary to ensure comprehensive site cleanup and to avoid leaving behind other harmful substances. nih.govnih.gov This can lead to the revision of site investigation protocols and remediation goals to include these previously overlooked contaminants.

Finally, research that improves our understanding of the health risks associated with low-level, long-term exposure to legacy contaminants and their degradation products is essential for updating drinking water standards and public health advisories. nih.govnoaa.gov This includes epidemiological studies and the development of more sensitive analytical methods to detect these chemicals at environmentally relevant concentrations. nih.govcdc.gov Such research provides the scientific foundation for evidence-based policymaking to protect human health and the environment from the long-lasting impacts of legacy pollution.

Q & A

Basic Question: What are the primary neurological effects of 1,1,1-trichloroethane exposure in humans, and how are these effects studied experimentally?

Answer:
Neurological effects, such as dizziness, CNS depression, and impaired motor coordination, are the most documented outcomes of acute inhalation exposure in humans . Experimental studies in humans involve controlled inhalation trials with vapor concentrations monitored via expired air analysis. For example, Stewart et al. (1961) correlated post-exposure decay curves of expired this compound with clinical symptoms like lightheadedness and reduced reaction times . Chronic neurological impacts are inferred from occupational exposure studies, though epidemiological data remain limited due to confounding variables .

Basic Question: How is this compound metabolized in biological systems, and what analytical methods are used to track its metabolites?

Answer:
this compound undergoes hepatic metabolism via cytochrome P450 enzymes, producing trichloroethanol and trichloroacetic acid as primary metabolites. Gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) are standard methods for detecting these metabolites in blood and urine . Toxicokinetic studies in animals (e.g., rats) use radiolabeled isotopes (e.g., $^{14}$C) to quantify tissue distribution and elimination half-lives .

Basic Question: What are the established Minimal Risk Levels (MRLs) for this compound across exposure durations and routes?

Answer:
The Agency for Toxic Substances and Disease Registry (ATSDR) derived the following MRLs:

Exposure Route	Duration	MRL	Basis
Inhalation	Acute (≤14 days)	1 ppm	Neurological effects in humans
Inhalation	Intermediate (15–364 days)	0.7 ppm	Liver histopathology in rats
Oral	Intermediate	2 mg/kg/day	Renal toxicity in animal models

Advanced Question: How can researchers resolve contradictions in carcinogenicity classifications of this compound?

Answer:
Conflicting classifications (e.g., IARC Group 2A vs. EPA’s "insufficient data" status) arise from limited human epidemiological evidence and inconsistent animal study outcomes . Methodological approaches include:

• Dose-Response Consistency Analysis : Evaluate monotonic/non-monotonic trends across studies (e.g., Anttila et al. (1995) vs. Gold et al. (2011)) .
• Mechanistic Studies : Investigate genotoxicity (e.g., DNA adduct formation) and epigenetic modifications in in vitro models .
• Systematic Reviews : Apply criteria like study quality, exposure misclassification, and confounder adjustment to prioritize high-confidence data .

Advanced Question: What methodologies assess the bioavailability of this compound from contaminated environmental media?

Answer:
Bioavailability studies focus on:

• Inhalation of Airborne Dust : Simulate lung fluid partitioning using artificial lysosomal fluid (ALF) assays .
• Soil Ingestion : Utilize in vitro gastrointestinal models (e.g., TIM-1) to measure desorption rates under physiologically relevant pH and enzyme conditions .
• Dermal Contact : Employ ex vivo human skin models with Franz diffusion cells to quantify percutaneous absorption .

Advanced Question: What experimental designs are used to study anaerobic microbial degradation pathways of this compound?

Answer:
Key approaches include:

• Enrichment Cultures : Isolate dehalorespiring bacteria (e.g., Dehalobacter spp.) under strict anaerobic conditions with $H_2$ as an electron donor and this compound as the terminal electron acceptor .
• Metabolite Tracking : Use GC-MS to identify intermediates (e.g., 1,1-dichloroethane, chloroethane) and quantify degradation kinetics .
• Genomic Analysis : Apply metagenomics to identify reductive dehalogenase genes (rdhA) in microbial consortia .

Advanced Question: How do researchers analyze phosgene formation during high-temperature oxidation of this compound?

Answer:
Phosgene ($\text{COCl}_2$) formation is studied via:

• Gas-Phase Reaction Systems : Tubular flow reactors at 800–1200 K with in situ FTIR spectroscopy to detect phosgene .
• Chemical Kinetic Modeling : Validate mechanisms (e.g., Cl abstraction pathways) using software like CHEMKIN .
• Residence Time Dependence : Correlate phosgene yield with reactor residence time (e.g., 29% conversion at 1160 K and 0.1 s) .

Advanced Question: What statistical methods address variability in epidemiological studies linking this compound to multiple myeloma?

Answer:

• Meta-Regression : Adjust for occupational co-exposures (e.g., benzene, trichloroethylene) using multivariable logistic regression .
• Exposure-Response Gradients : Apply Mantel-Haenszel tests to evaluate dose-dependent trends in case-control studies .
• Sensitivity Analyses : Test robustness by excluding outliers or low-quality studies (e.g., those with poor exposure documentation) .